N-[2-(3-chlorophenyl)-2-pyrrolidin-1-ylethyl]-1-methyl-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[2-(3-chlorophenyl)-2-pyrrolidin-1-ylethyl]-1-methyl-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H24ClN3O2/c1-21-15(7-8-17(21)23)18(24)20-12-16(22-9-2-3-10-22)13-5-4-6-14(19)11-13/h4-6,11,15-16H,2-3,7-10,12H2,1H3,(H,20,24)
• InChI Key: FSWCHMDUGGGYAT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(CCC1=O)C(=O)NCC(C2=CC(=CC=C2)Cl)N3CCCC3
• Molecular Formula: C18H24ClN3O2
• Molecular Weight: 349.9 g/mol

Description

This compound is characterized by its unique structure, which includes a chlorophenyl group, a pyrrolidine ring, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-chlorophenyl)-2-pyrrolidin-1-ylethyl]-1-methyl-5-oxopyrrolidine-2-carboxamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as 1,4-diaminobutane.

Introduction of the Chlorophenyl Group: The chlorophenyl group is introduced through a nucleophilic substitution reaction, where a chlorobenzene derivative reacts with the pyrrolidine ring.

Formation of the Carboxamide Group: The carboxamide group is formed through an amidation reaction, where an amine reacts with a carboxylic acid derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to increase yield and reduce costs. This can include the use of catalysts, optimized reaction conditions (temperature, pressure, solvent), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-chlorophenyl)-2-pyrrolidin-1-ylethyl]-1-methyl-5-oxopyrrolidine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; typically carried out in anhydrous conditions.

Substitution: Halogenated solvents, strong acids or bases; reaction conditions vary depending on the specific substitution reaction.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may yield amine or alkane derivatives.

Scientific Research Applications

N-[2-(3-chlorophenyl)-2-pyrrolidin-1-ylethyl]-1-methyl-5-oxopyrrolidine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: Used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[2-(3-chlorophenyl)-2-pyrrolidin-1-ylethyl]-1-methyl-5-oxopyrrolidine-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit or activate certain enzymes, modulate receptor activity, or interfere with cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

N-(3-chlorophenethyl)-4-nitrobenzamide: Shares the chlorophenyl group but differs in the rest of the structure.

N-[2-[(3-Chlorophenyl)amino]-phenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide: Contains a similar chlorophenyl group but has a different core structure.

Uniqueness

N-[2-(3-chlorophenyl)-2-pyrrolidin-1-ylethyl]-1-methyl-5-oxopyrrolidine-2-carboxamide is unique due to its specific combination of functional groups and its potential for diverse applications. Its structure allows for various chemical modifications, making it a versatile compound for research and industrial purposes.